2,4'-Diaminophenyl Sulfone-d4

Specification

• Molecular Formula: C₁₂H₈D₄N₂O₂S
• Molecular Weight: 252.33

Introduction

Property	Value
Molecular Weight	248.3 g/mol
Density	~0.82 g/cm³ (at 20°C)
Melting Point	175–177°C
Solubility in Water	Insoluble
Solubility in Organic Solvents	Variable

These properties influence its handling and application in laboratory settings.

Synthesis and Production Techniques

Applications in Scientific Research

Pharmacokinetics and Drug Metabolism Studies

Deuterium-labeled compounds are invaluable in pharmacokinetics research due to their ability to trace metabolic pathways without altering biological activity significantly. In the case of 2,4'-Diaminophenyl Sulfone-d4, its isotopic labeling allows researchers to study the absorption, distribution, metabolism, and excretion (ADME) profiles of Dapsone analogs.

This application is particularly relevant in understanding how Dapsone interacts with enzymes like dihydrofolate reductase (DHFR) and dihydropteroic acid synthase (SYN), which are critical targets for antimicrobial therapy.

Analytical Chemistry

The incorporation of deuterium enhances the compound's utility in mass spectrometry (MS) studies by providing distinct isotopic signatures that facilitate accurate quantification and identification. This property is leveraged in quality control processes for pharmaceuticals and other chemical products.

Biomedical Research

Research has demonstrated that Dapsone derivatives exhibit anti-inflammatory properties by modulating inflammasome activity. The use of 2,4'-Diaminophenyl Sulfone-d4 enables detailed investigations into these mechanisms due to its stable isotopic labeling.

Studies have explored its role as an inflammasome competitor in diseases such as Alzheimer's disease (AD) and leprosy (Hansen's disease). These findings highlight its potential therapeutic applications beyond traditional antimicrobial uses.